Cas no 1805474-58-1 (6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805474-58-1
• MF: C₉H₇F₂N₃O
• MW: 211.168188333511
• CID: 4877666
• Update Time: 2025-10-31

6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7F2N3O/c10-9(11)8-5(2-12)1-6(3-13)14-7(8)4-15/h1,4,9H,3,13H2
• InChI Key： IIAJSDKRAKKLTD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=C(CN)C=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: -0.1
• Topological Polar Surface Area: 79.8

Additional information on 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805474-58-1)

6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde, identified by its CAS number 1805474-58-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of an amine group, a cyano substituent, a difluoromethyl group, and an aldehyde functionality, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The aldehyde moiety in the molecular structure of 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde serves as a versatile handle for further functionalization. Aldehydes are well-known for their reactivity in various chemical transformations, such as condensation reactions, oxidation processes, and the formation of Schiff bases. These reactions are particularly valuable in the synthesis of complex molecules, including drug candidates and bioactive compounds. The amine group present in the molecule also provides opportunities for diversification through reactions like amide bond formation, which is a common strategy in peptidomimetic and protein-targeting drug design.

The cyano substituent at the 4-position of the pyridine ring introduces a polar electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule. This feature is often exploited in medicinal chemistry to modulate binding interactions with biological targets. Additionally, the difluoromethyl group at the 3-position is a well-documented pharmacophore that enhances metabolic stability and binding affinity in many drug molecules. Its electron-withdrawing nature also contributes to the overall polarity of the compound, which can be advantageous for solubility and bioavailability considerations.

In recent years, there has been growing interest in developing novel pyridine-based compounds for therapeutic applications. Pyridine derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The structural motifs present in 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde align well with these pharmacological targets. For instance, studies have shown that pyridine aldehydes can serve as key intermediates in the synthesis of small-molecule inhibitors that target specific enzymes involved in disease pathways.

One notable area of research involving this compound is its application in the development of inhibitors for protein-protein interactions (PPIs). PPIs play crucial roles in various biological processes and are often implicated in diseases such as cancer and inflammation. The unique combination of functional groups in 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde makes it a suitable scaffold for designing molecules that can disrupt these interactions. Recent advances in computational chemistry have enabled researchers to predict potential binding modes of such compounds with high accuracy, facilitating the optimization of lead structures.

Another emerging field where this compound shows promise is in the development of antiviral agents. The rapid evolution of viruses necessitates the discovery of new therapeutic strategies that can overcome existing drug resistance mechanisms. Pyridine-based compounds have demonstrated efficacy against various viral infections due to their ability to interact with essential viral enzymes and proteins. The aldehyde and amine functionalities provide multiple points of interaction with biological targets, enhancing the potential for developing potent antiviral drugs.

The synthesis of 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor the molecule's structure according to specific requirements. Advances in green chemistry principles have also influenced modern synthetic approaches, emphasizing efficiency and sustainability. Techniques such as catalytic asymmetric synthesis and flow chemistry have been employed to improve yields and reduce waste during production.

In conclusion, 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805474-58-1) represents a valuable building block for pharmaceutical research and development. Its unique structural features offer numerous opportunities for further chemical manipulation and biological evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.